Cas no 669705-42-4 (2-(4-ethylphenoxy)propanohydrazide)

2-(4-ethylphenoxy)propanohydrazide structure
669705-42-4 structure
Product Name:2-(4-ethylphenoxy)propanohydrazide
CAS No:669705-42-4
MF:C11H16N2O2
MW:208.256942749023
MDL:MFCD03423131
CID:1072661
PubChem ID:3686171
Update Time:2025-04-20

2-(4-ethylphenoxy)propanohydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Ethylphenoxy)propanehydrazide
    • 2-(4-Ethylphenoxy)propanohydrazide
    • AC1MVNSH
    • ALBB-002600
    • BBL017385
    • CTK5C5466
    • MolPort-000-887-277
    • SBB030385
    • STK445180
    • VS-06113
    • SB86336
    • DTXSID40395043
    • 669705-42-4
    • MFCD03423131
    • AKOS000305630
    • Propanoic acid, 2-(4-ethylphenoxy)-, hydrazide (9CI)
    • 2-(4-ethylphenoxy)propanohydrazide
    • MDL: MFCD03423131
    • Inchi: 1S/C11H16N2O2/c1-3-9-4-6-10(7-5-9)15-8(2)11(14)13-12/h4-8H,3,12H2,1-2H3,(H,13,14)
    • InChI Key: PWOLWSDGPSFVOT-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)CC)C(C(NN)=O)C

Computed Properties

  • Exact Mass: 208.12128
  • Monoisotopic Mass: 208.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.1
  • Boiling Point: 407.7°C at 760 mmHg
  • Flash Point: 200.4°C
  • Refractive Index: 1.534
  • PSA: 64.35

2-(4-ethylphenoxy)propanohydrazide Pricemore >>

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